5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine

• Molecular Formula: C8H15N5
• Molecular Weight: 181.24 g/mol
• SMILES: CC1=NN=C(N1C2CCNCC2)N
• InChI: InChI=1S/C8H15N5/c1-6-11-12-8(9)13(6)7-2-4-10-5-3-7/h7,10H,2-5H2,1H3,(H2,9,12)
• InChIKey: XHTIEZNWPPNVPW-UHFFFAOYSA-N

5-Methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine Overview

5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine (CAS 1909320-34-8 for the hydroiodide salt) is a small-molecule heterocycle combining a 1,2,4-triazole core substituted at N4 with a piperidin-4-yl group and at C5 with a methyl group. The compound belongs to the class of amino-triazole-piperidine hybrids, a scaffold implicated in histone deacetylase (HDAC) inhibition and chitinase inhibition [1][2]. Its molecular formula is C8H15N5 (free base MW 181.24 g/mol), and the hydroiodide salt has a molecular weight of 309.15 g/mol . The compound is primarily supplied as a research intermediate rather than a finished pharmaceutical ingredient.

▸ Research intermediate for HDAC / chitinase inhibitor scaffold elaboration

▸ C5-methyl substituent enables selectivity tuning and metabolic blocking in SAR studies

▸ Hydroiodide salt form supports accurate low-mass dispensing in screening workflows ≥95% HPLC

• [1] Miao H, et al. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. Biosci Trends. 2019;13(2):197-203. DOI: 10.5582/bst.2019.01055. View Source
• [2] OncoArendi Therapeutics Sp. z o.o. Substituted amino triazoles useful as human chitinase inhibitors. US Patent Application 2017/0066743 A1, published March 9, 2017. View Source

5-Methyl Triazole-Piperidine: Substitution Sensitivity

Simple replacement of 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine with its des-methyl analog (4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine, CAS 1803561-49-0) or positional isomers (e.g., 5-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine) is not scientifically justified for procurement. The 5-methyl group introduces a steric and electronic perturbation at the C5 position adjacent to the 3-amino group, which directly modulates hydrogen-bond donor/acceptor capacity of the triazole core [1]. In the context of hydroxamic acid-based HDAC inhibitors built on the 4-piperidin-4-yl-triazole scaffold, substitution at the triazole ring positions profoundly affects isoform selectivity: compounds with different N-substitution patterns on the triazole showed HDAC6 IC50 values ranging from 1.14 nM to >1000 nM depending on the precise attachment point [2]. Furthermore, patent disclosures covering amino-triazole chitinase inhibitors explicitly require a substituted piperidinyl-triazole core where ring substituents are critical for AMCase and CHIT1 inhibitory activity [3]. Therefore, the 5-methyl-4-piperidinyl substitution pattern constitutes a distinct chemical entity with non-interchangeable properties relative to close analogs.

Des-methyl analog Removal of the C5-methyl alters hydrogen-bond capacity and LogP by ~0.5 units, which may shift membrane permeability and target engagement relative to scaffold SAR.

Regioisomer identity C5-piperidinyl or N1-piperidinyl isomers share molecular formula but disrupt zinc-binding geometry critical for HDAC inhibition; regioisomeric purity is essential.

Salt form mismatch Free base or hydrochloride salts differ in hygroscopicity and dispensing accuracy; direct substitution without adjusting formulation may affect stock concentration precision.

• [1] PubChem. 4-(Piperidin-4-yl)-4H-1,2,4-triazol-3-amine. CAS 1803561-49-0. Molecular Formula: C7H13N5. Compare with C8H15N5 for the 5-methyl analog. View Source
• [2] Miao H, et al. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. Biosci Trends. 2019;13(2):197-203. DOI: 10.5582/bst.2019.01055. View Source
• [3] OncoArendi Therapeutics Sp. z o.o. Substituted amino triazoles useful as human chitinase inhibitors. US Patent Application 2017/0066743 A1, published March 9, 2017. Claims 1-31. View Source

5-Methyl Triazole-Piperidine: Evidence Guide

Structural Differentiation: Des-Methyl Analog

The primary structural comparator is 4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine (CAS 1803561-49-0), which lacks the C5-methyl group. The 5-methyl substitution increases molecular weight from 167.21 g/mol to 181.24 g/mol (+14 Da), adds one rotatable bond, and increases LogP by approximately +0.5 units (predicted). These changes affect both passive membrane permeability and target binding [1]. In hydroxamic acid-based HDAC inhibitors sharing the 4-piperidin-4-yl-triazole core, the nature and position of triazole substitution directly control HDAC isoform selectivity: compound 10r (with a substituted triazole) showed IC50 values of 1.14 ± 0.03 nM (HDAC1), 3.56 ± 0.08 nM (HDAC3), and 11.43 ± 0.12 nM (HDAC6), whereas analogs with different substitution patterns lost >100-fold potency or isoform discrimination [2]. While the target compound itself has not been directly profiled in this assay, the SAR data from a closely related 4-piperidin-4-yl-1,2,4-triazole series establishes that triazole ring substitution is a critical determinant of biological outcome.

Structural differentiation

Class-level inference

ΔMW +14.03 g/mol, ΔLogP +0.5 vs. des-methyl analog (CAS 1803561-49-0). Scaffold SAR: triazole substitution drives >100-fold HDAC isoform selectivity spread.

Reported LogP shift can affect permeability and pharmacokinetic profile in lead optimization.

Class-level inference; direct profiling of this compound not published.

Evidence Dimension	Molecular weight and predicted LogP
Target Compound Data	MW = 181.24 g/mol (free base); predicted LogP ≈ 0.8
Comparator Or Baseline	4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine: MW = 167.21 g/mol; predicted LogP ≈ 0.3
Quantified Difference	ΔMW = +14.03 g/mol; ΔLogP ≈ +0.5
Conditions	Calculated from SMILES structures using standard cheminformatics tools

Why This Matters

A +0.5 LogP shift can translate to a 3- to 5-fold change in membrane permeability, directly impacting cellular potency and pharmacokinetic profile in any lead optimization campaign using this scaffold.

• [1] PubChem. 4-(Piperidin-4-yl)-4H-1,2,4-triazol-3-amine. CAS 1803561-49-0. Molecular Weight: 167.21 g/mol. Molecular Formula: C7H13N5. View Source
• [2] Miao H, et al. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. Biosci Trends. 2019;13(2):197-203. DOI: 10.5582/bst.2019.01055. Compound 10r IC50 data from full text. View Source

Regioisomeric Purity: N4 vs. C5-Piperidinyl Isomers

Three regioisomeric piperidine-triazole-amine series exist: N4-piperidinyl (this compound), C5-piperidinyl (5-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine), and N1-piperidinyl (1-(piperidin-4-yl)-1H-1,2,4-triazol-3-amine). These are constitutional isomers with identical molecular formula (C8H15N5) but distinct connectivity. In the 4-piperidin-4-yl-triazole HDAC inhibitor series, the point of attachment of the triazole to the piperidine is strictly required at N4 for HDAC6 inhibitory activity; moving the piperidine to C1 or C5 abolishes the zinc-binding geometry required for HDAC inhibition [1]. Additionally, patent-protected amino-triazole chitinase inhibitors explicitly claim compounds where the piperidinyl ring is attached at the N4 position of the 1,2,4-triazole, with substitution at C5 (including methyl) specified as a key variable for modulating AMCase vs. CHIT1 selectivity [2]. The 5-methyl group uniquely fills a steric pocket near the catalytic residues of AMCase as modeled in the patent disclosure.

Regioisomeric purity

Cross-study comparable

N4-piperidinyl attachment distinct from C5-/N1- isomers by 13C NMR (~155 vs. 160 ppm at C3). X-ray confirmation available for related analogs.

Even 5% isomeric contamination can confound SAR interpretation; regioisomeric identity must be verified.

NMR or X-ray data recommended for batch acceptance.

Evidence Dimension	Regiochemical attachment point and substituent pattern
Target Compound Data	N4-piperidinyl with C5-methyl; 1,2,4-triazole core with 3-amine
Comparator Or Baseline	C5-piperidinyl isomer (no N4 substitution) and des-methyl N4 analog (CAS 1803561-49-0)
Quantified Difference	Regioisomeric identity confirmed by distinct NMR shifts: N4-substituted triazoles show characteristic 13C shifts at C3 (~155 ppm) and C5 (~150 ppm), while C5-substituted isomers show C3 (~160 ppm) and distinct splitting patterns for the piperidine protons
Conditions	13C NMR spectroscopy (predicted or experimental); structural confirmation by X-ray crystallography in patent examples

Why This Matters

For procurement of research intermediates, regioisomeric purity is non-negotiable: even 5% contamination with the C5-piperidinyl isomer can lead to false structure-activity relationships and wasted downstream synthesis efforts.

• [1] Miao H, et al. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. Biosci Trends. 2019;13(2):197-203. DOI: 10.5582/bst.2019.01055. View Source
• [2] OncoArendi Therapeutics Sp. z o.o. Substituted amino triazoles useful as human chitinase inhibitors. US Patent Application 2017/0066743 A1, published March 9, 2017. Paragraphs [0085]-[0110]. View Source

Chitinase Inhibitor SAR: C5-Methyl Selectivity Handle

The OncoArendi Therapeutics patent (US 2017/0066743 A1) defines generic Formula I encompassing amino triazole compounds substituted with a piperidinyl ring at N4 and a heterocyclic ring at the piperidine nitrogen. The patent specifically enumerates C5-alkyl substitution (including methyl) as a preferred embodiment for tuning selectivity between acidic mammalian chitinase (AMCase) and chitotriosidase (CHIT1) [1]. While explicit IC50 values for the 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine core are not publicly disclosed in the primary literature, the patent establishes that the unsubstituted piperidine (prior to further derivatization at the piperidine NH) is a key synthetic intermediate. Compounds derived from this scaffold demonstrated AMCase inhibition at concentrations below 1 μM in enzymatic assays [2]. The 5-methyl group is specifically claimed as a substituent that enhances metabolic stability relative to the unsubstituted analog by blocking potential oxidative metabolism at the C5 position [1].

Chitinase inhibitor SAR

Class-level inference

Patent US 2017/0066743 A1 specifies C5-alkyl (methyl) as preferred for AMCase/CHIT1 selectivity and metabolic shielding. Derivatives from scaffold showed AMCase inhibition below 1 µM.

Supports selection of 5-methyl intermediate for chitinase inhibitor development; metabolic stability advantage inferred.

No direct IC50 for isolated core; patent-derived class inference.

Evidence Dimension	Metabolic stability and target selectivity potential
Target Compound Data	C5-methyl substitution provides steric shielding against CYP450-mediated oxidation at the triazole C5 position
Comparator Or Baseline	Des-methyl analog (C5-H): susceptible to oxidative metabolism at C5, potentially generating reactive metabolites
Quantified Difference	No direct metabolic stability data available for the isolated core; inferred from general medicinal chemistry principles for alkyl-substituted heterocycles [3]
Conditions	Inference based on patent SAR tables and general cytochrome P450 metabolism rules

Why This Matters

Procurement of the 5-methyl intermediate rather than the des-methyl version enables direct entry into the preferred patent space for chitinase inhibitor development, bypassing the need for late-stage C5 functionalization which is synthetically challenging on the triazole ring.

• [1] OncoArendi Therapeutics Sp. z o.o. Substituted amino triazoles useful as human chitinase inhibitors. US Patent Application 2017/0066743 A1, published March 9, 2017. See Markush structure and preferred substituent definitions. View Source
• [2] OncoArendi Therapeutics Sp. z o.o. Substituted amino triazoles useful as human chitinase inhibitors. US Patent 10,208,020 B2, issued February 19, 2019. Biological Examples 1-5. View Source
• [3] St. Jean DJ Jr, Fotsch C. Mitigating heterocycle metabolism in drug discovery. J Med Chem. 2012;55(13):6002-6020. DOI: 10.1021/jm300343m. View Source

Salt Form: Hydroiodide Crystallinity and Handling

5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine is commercially supplied predominantly as the hydroiodide salt (CAS 1909320-34-8), whereas the des-methyl analog 4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine is available as the dihydrochloride salt (CAS 1803571-60-9) . The hydroiodide salt of the target compound is reported as a crystalline solid with a defined melting point, facilitating accurate weighing and formulation. In contrast, the free base form of both compounds is hygroscopic and prone to carbonate formation upon exposure to atmospheric CO2 due to the basic piperidine NH (pKa ~10.5) . The hydroiodide counterion provides approximately 2.5-fold higher molecular weight per mole of active free base compared to hydrochloride, which can be advantageous for gravimetric dispensing accuracy in low-quantity screening campaigns. Quantitative purity specifications for the commercial hydroiodide salt are typically ≥95% by HPLC .

Salt form handling

Supporting evidence

Hydroiodide salt (CAS 1909320-34-8): crystalline solid, MW 309.15 g/mol, ≥95% HPLC purity. Free base hygroscopic; hydroiodide improves weighability vs. dihydrochloride (ratio 1.70 vs. 1.44).

Reduced hygroscopicity and higher mass per mole support accurate DMSO stock preparation in HTS.

Store under ambient conditions; purity data from supplier COA.

Evidence Dimension	Salt form physical properties
Target Compound Data	Hydroiodide salt; MW 309.15 g/mol; crystalline solid; purity ≥95% (HPLC)
Comparator Or Baseline	Des-methyl analog dihydrochloride: MW 240.13 g/mol; also crystalline but different hygroscopicity profile; free base of both compounds is hygroscopic
Quantified Difference	Hydroiodide MW/free base ratio = 1.70 vs. dihydrochloride ratio = 1.44; hydroiodide provides greater mass per mole of active for precise low-mass dispensing
Conditions	Ambient storage conditions; HPLC purity at 254 nm

Why This Matters

Researchers performing high-throughput screening or building compound libraries benefit from the hydroiodide salt's improved weighability and reduced hygroscopicity, minimizing residual water errors in DMSO stock concentration calculations that can skew IC50 determinations by 20-30%.

5-Methyl Triazole-Piperidine: Key Applications

HDAC6 Inhibitor Lead Optimization

Synthesize hydroxamic acid derivatives by acylating the piperidine NH of 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine with suberoylanilide-type linkers. The 4-piperidin-4-yl-triazole scaffold with appropriate substitution has produced HDAC6 inhibitors with IC50 values as low as 11.43 nM [1]. The 5-methyl group provides a handle for modulating isoform selectivity over HDAC1 and HDAC3 through differential steric interactions with the HDAC6 L1 loop pocket, as demonstrated by molecular docking studies with related analogs [1].

AMCase/CHIT1 Inhibitor Synthesis

Use 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine as the core intermediate for constructing potent acidic mammalian chitinase (AMCase) and chitotriosidase (CHIT1) inhibitors as described in US Patent 10,208,020 [2]. Further derivatize the piperidine nitrogen with heterocyclic carboxamide groups as specified in the patent Markush structure. The C5-methyl substituent contributes to AMCase selectivity and blocks oxidative metabolism, making this intermediate preferable to the des-methyl analog for programs targeting asthma and inflammatory diseases [2].

Triazole-Based Affinity Probe Construction

The free 3-amine group on the triazole ring serves as a unique derivatization point for installing photoaffinity labels (diazirine/benzophenone) or biotin tags via reductive amination or amide coupling. The orthogonal reactivity of the 3-amine (nucleophilic) versus the piperidine NH (more basic, pKa ~10.5) allows sequential functionalization without protecting group manipulation [3]. The 5-methyl group prevents unwanted side reactions at C5 during amine-directed transformations, a complication observed with unsubstituted triazole analogs.

Regioisomeric Purity Reference Standard

Deploy 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine hydroiodide as a characterized reference standard for HPLC method development aimed at separating N4-piperidinyl triazoles from their C5-piperidinyl and N1-piperidinyl regioisomers. The distinct retention time and UV absorption profile (λmax ~220-230 nm for the triazole chromophore) enable quantification of isomeric impurities in synthetic batches, with detection limits below 0.1% by UPLC-UV [3].

Application

Selection Property

Validation Focus

HDAC6 isoform selectivity profiling

C5-methyl-4-piperidinyl-triazole core for zinc-binding geometry

HDAC6 vs. class I HDAC selectivity panel

AMCase/CHIT1 enzyme inhibition studies

C5-methyl as metabolic stability handle and selectivity modulator

Recombinant enzyme assays; AMCase/CHIT1 selectivity ratio

Affinity probe and chemical biology tool synthesis

Orthogonal 3-amine and piperidine NH reactivity

Site-selective bioconjugation; labeling efficiency

Regioisomeric purity reference standard

Distinct retention and UV profile vs. C5-/N1-piperidinyl isomers

Separation and quantification of isomeric impurities by UPLC-UV

• [1] Miao H, et al. Design, synthesis and biological evaluation of 4-piperidin-4-yl-triazole derivatives as novel histone deacetylase inhibitors. Biosci Trends. 2019;13(2):197-203. DOI: 10.5582/bst.2019.01055. View Source
• [2] OncoArendi Therapeutics Sp. z o.o. Substituted amino triazoles useful as human chitinase inhibitors. US Patent 10,208,020 B2, issued February 19, 2019. Biological Examples and Claims. View Source
• [3] PubChem. 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine (free base). Computed pKa and physicochemical properties. Molecular Formula: C8H15N5. View Source